Cas no 57704-26-4 (3-Bromo-4H-1,2,4-triazole)

• Product Name: 3-Bromo-4H-1,2,4-triazole
• CAS No: 57704-26-4
• MF: C₂H₂BrN₃
• MW: 147.961
• CID: 4670964
• PubChem ID: 139000
• Update Time: 2025-06-13

3-Bromo-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4H-1,2,4-triazole
• 1H-1,2,4-Triazole, 5-bromo-
• O10963
• EN300-88370
• 3-Bromo-1,2,4-triazole
• 3-bromo-1,2,4-1H-triazole
• MFCD01421960
• STK496623
• SY316361
• ALBB-010057
• MS-3704
• AKOS002339292
• 5-Bromo-1H-1,2,4-triazole, AldrichCPR
• J-511790
• 5-Bromo-1H-1 pound not2 pound not4-triazole
• MFCD09055371
• SY032210
• AKOS005172425
• 7343-33-1
• 5-bromo-1H-1,2,4-triazole
• 15182-40-8
• SCHEMBL14416088
• CS-W004735
• 3-Bromo-1H-1,2,4triazole
• O11351
• 3-Bromo-1H-1,2,4-triazole
• AB09118
• MFCD10698553
• 5-bromo-1,2,4-triazole
• 1H-1,2,4-Triazole,5-bromo-
• AG-670/31549023
• 57704-26-4
• SCHEMBL952761
• BBL013240
• BCP10343
• DTXSID50223661
• s-Triazole, 3-bromo-
• AKOS005073482
• 1H-1,2,4-Triazole, 3-bromo-

• Inchi： InChI=1S/C2H2BrN3/c3-2-4-1-5-6-2/h1H,(H,4,5,6)
• InChI Key： HHIZISRHAQPAMY-UHFFFAOYSA-N
• SMILES： C1=NNC(=N1)Br

Computed Properties

• Exact Mass: 146.94321g/mol
• Monoisotopic Mass: 146.94321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-Bromo-4H-1,2,4-triazole

Comprehensive Overview of 3-Bromo-4H-1,2,4-triazole (CAS No. 57704-26-4): Properties, Applications, and Research Insights

3-Bromo-4H-1,2,4-triazole (CAS No. 57704-26-4) is a heterocyclic organic compound featuring a triazole ring substituted with a bromine atom at the 3-position. This brominated triazole derivative has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its versatile reactivity and structural uniqueness. The compound's molecular formula, C₂H₂BrN₃, and its high purity variants are often sought after for specialized synthetic applications.

In recent years, the demand for 3-Bromo-4H-1,2,4-triazole has surged, particularly in the development of small-molecule inhibitors and ligands for catalysis. Researchers are increasingly exploring its role in click chemistry and metal-organic frameworks (MOFs), aligning with trends in sustainable chemistry and green synthesis. A common query among scientists is: "How does the bromine substituent enhance the reactivity of the 1,2,4-triazole core in cross-coupling reactions?" This highlights the compound's utility in palladium-catalyzed transformations, a hot topic in modern organic chemistry.

The physicochemical properties of CAS No. 57704-26-4 include a molecular weight of 147.96 g/mol and a melting point range of 120–125°C. Its stability under ambient conditions makes it a reliable building block for high-value intermediates. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to verify its purity, addressing another frequent user concern: "What analytical methods ensure the quality of brominated triazole derivatives?"

From an industrial perspective, 3-Bromo-4H-1,2,4-triazole is pivotal in designing electronic materials, including organic semiconductors and OLED precursors. Its electron-withdrawing bromine group contributes to tunable optoelectronic properties, a feature highly relevant to next-generation flexible electronics. Innovators often search for "triazole-based compounds with improved thermal stability," making this compound a candidate for advanced material applications.

Ongoing studies also investigate its biological potential, particularly as a pharmacophore in antimicrobial and antifungal agents. The triazole ring is a privileged scaffold in medicinal chemistry, and bromination expands its structure-activity relationship (SAR) exploration. This aligns with the growing interest in "halogenated heterocycles for drug discovery," a trending topic in bioorganic chemistry forums.

In summary, 3-Bromo-4H-1,2,4-triazole (CAS No. 57704-26-4) bridges multiple scientific disciplines, from synthetic methodology to functional materials. Its adaptability to green solvent systems and compatibility with flow chemistry setups further enhance its appeal in contemporary research. As industries prioritize atom-efficient synthesis, this compound’s role is poised to expand, answering pressing questions like "How can bromo-triazoles reduce synthetic steps in complex molecule assembly?"